Cas no 90389-90-5 ((3-chlorophenyl)methyl(pentyl)amine)
90389-90-5 structure
Product Name:(3-chlorophenyl)methyl(pentyl)amine
CAS No:90389-90-5
MF:C12H18ClN
MW:211.731022357941
CID:1951693
PubChem ID:457586
Update Time:2025-04-21
(3-chlorophenyl)methyl(pentyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chlorobenzyl)pentan-1-amine
- Benzenemethanamine, 3-chloro-N-pentyl-
- N-[(3-chlorophenyl)methyl]pentan-1-amine
- (3-chlorophenyl)methyl(pentyl)amine
- EN300-162753
- A1-06053
- DTXSID60238120
- 90389-90-5
- CHEMBL1178138
- 90389-50-7
- AKOS000231659
- [(3-CHLOROPHENYL)METHYL](PENTYL)AMINE
-
- Inchi: 1S/C12H18ClN/c1-2-3-4-8-14-10-11-6-5-7-12(13)9-11/h5-7,9,14H,2-4,8,10H2,1H3
- InChI Key: QMXXEPWURVQBKU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CNCCCCC
Computed Properties
- Exact Mass: 211.112777
- Monoisotopic Mass: 211.112777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 282.0±15.0 °C at 760 mmHg
- Flash Point: 124.4±20.4 °C
- Refractive Index: 1.512
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(3-chlorophenyl)methyl(pentyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-chlorophenyl)methyl(pentyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162753-0.05g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-162753-0.1g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-162753-0.25g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-162753-0.5g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-162753-1.0g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-162753-2.5g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-162753-5.0g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-162753-10.0g |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-162753-50mg |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 50mg |
$227.0 | 2023-09-22 | ||
| Enamine | EN300-162753-100mg |
[(3-chlorophenyl)methyl](pentyl)amine |
90389-90-5 | 100mg |
$238.0 | 2023-09-22 |
(3-chlorophenyl)methyl(pentyl)amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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